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Compound of Interest

Compound Name: (S)-3-Ethylmorpholine

Cat. No.: B1384832

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of (S)-3-
Ethylmorpholine, a key chiral intermediate in organic synthesis and pharmaceutical
development. This document outlines its key physicochemical characteristics, presents detailed
experimental protocols for their determination, and includes a workflow for the systematic
characterization of such compounds.

Core Physical Properties of (S)-3-Ethylmorpholine

(S)-3-Ethylmorpholine is a colorless liquid at room temperature. A summary of its key physical
properties is presented in the table below. It is important to note that some of the available data
does not specify the stereocisomer; however, the physical properties of the racemate and the
individual enantiomers are generally considered to be very similar.
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Physical Property Value Units
Molecular Formula CeH13NO

Molecular Weight 115.17 g/mol
Appearance Colorless Liquid

Boiling Point 134 - 135 °C
Density 0.91 g/cm3
Solubility in Water Soluble

Refractive Index 1.437

Flash Point 32 °C

Experimental Protocols for Physical Property

Determination

Accurate determination of physical properties is crucial for the characterization and quality

control of (S)-3-Ethylmorpholine. The following section details standardized experimental

methodologies for measuring its key physical parameters.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the capillary method is a common and reliable technique.

Apparatus:

Small test tube

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)
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e Heat source (e.g., Bunsen burner or heating mantle)

 Liquid for heating bath (e.g., mineral oil)

o Sample of (S)-3-Ethylmorpholine

Procedure:

* Asmall amount of (S)-3-Ethylmorpholine is placed into the small test tube.

o A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is then immersed in a Thiele tube or an oil bath.

e The heating bath is gently heated. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

e The heating is discontinued once a steady stream of bubbles is observed.

o The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.

Determination of Density (Oscillating U-tube Method)

Modern digital density meters, operating on the oscillating U-tube principle, provide a rapid and
highly accurate method for density determination, complying with standards such as ASTM
D4052.

Apparatus:
 Digital Density Meter with an oscillating U-tube
e Syringe for sample injection

e Thermostatic control for the measuring cell
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 Calibrating fluids (e.g., dry air and deionized water)
o Sample of (S)-3-Ethylmorpholine

Procedure:

The instrument's measuring cell is cleaned and dried.

» Atwo-point calibration is performed using dry air and deionized water at a known
temperature (e.g., 20°C).

e The sample of (S)-3-Ethylmorpholine is drawn into a syringe, ensuring no air bubbles are
present.

e The sample is injected into the measuring cell of the density meter.

e The instrument measures the oscillation period of the U-tube containing the sample and
calculates the density.

e The measurement is typically repeated to ensure reproducibility. The temperature of the
measurement is recorded.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a fundamental physical property that is a measure of how light
propagates through a substance. It is a valuable indicator of purity.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp, 589 nm)

Dropper or pipette

Sample of (S)-3-Ethylmorpholine
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o Calibration standard (e.g., distilled water)

Procedure:

The refractometer is turned on, and the constant temperature water bath is set to the desired
temperature (e.g., 20°C) and allowed to circulate through the prisms.

o The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol) and
allowed to dry.

o Adrop of the (S)-3-Ethylmorpholine sample is placed on the surface of the measuring
prism.

e The prisms are closed and locked.

e The light source is positioned, and the eyepiece is adjusted to bring the dividing line between
the light and dark fields into sharp focus.

e The control knob is turned to move the dividing line to the center of the crosshairs.

e The refractive index is read from the instrument's scale.

Determination of Aqueous Solubility (Qualitative)

A qualitative assessment of solubility in water is a fundamental first step in characterizing a
compound's properties.

Apparatus:

Test tubes

Vortex mixer or shaker

Distilled water

Sample of (S)-3-Ethylmorpholine

Procedure:
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o Approximately 1 mL of distilled water is placed in a clean test tube.
e Asmall amount (e.g., 100 pL) of (S)-3-Ethylmorpholine is added to the test tube.

e The mixture is agitated vigorously using a vortex mixer or by shaking for a set period (e.g., 1
minute).

o The mixture is allowed to stand and is then visually inspected for the presence of a single,
clear phase (indicating solubility) or for the presence of cloudiness, an emulsion, or separate
layers (indicating insolubility or partial solubility).

Physicochemical Characterization Workflow

The systematic characterization of a small organic molecule like (S)-3-Ethylmorpholine is a
critical process in research and development. The following diagram illustrates a typical
workflow for determining its key physical and chemical properties.
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Physicochemical characterization workflow for a small organic molecule.

 To cite this document: BenchChem. [(S)-3-Ethylmorpholine: A Comprehensive Technical
Guide to its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384832#physical-properties-of-s-3-ethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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